Cas no 862831-48-9 (N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862831-48-9
• MF: C₁₈H₁₅BrN₂O₂
• MW: 371.227903604507
• CID: 6321503
• PubChem ID: 7087339
• Update Time: 2025-10-24

N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• N-(3-bromophenyl)-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• 862831-48-9
• F0675-0606
• AKOS024594995
• SR-01000134808
• SR-01000134808-1
• CCG-31419

• Inchi： 1S/C18H15BrN2O2/c1-11-16(14-8-3-4-9-15(14)21(11)2)17(22)18(23)20-13-7-5-6-12(19)10-13/h3-10H,1-2H3,(H,20,23)
• InChI Key： NXOHOSZBWMTJAC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(C(C1=C(C)N(C)C2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 370.03169g/mol
• Monoisotopic Mass: 370.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.1Ų

Additional information on N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

Professional Introduction to N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862831-48-9)

N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide, identified by its CAS number 862831-48-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The structural framework of N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide consists of a combination of pharmacophoric elements that are known to interact with biological targets. The presence of a 3-bromophenyl moiety suggests possible interactions with proteins and enzymes, while the indole ring system and the acetoamide group contribute to its pharmacological profile. These features make it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold, particularly when modified with alkyl groups, has been shown to exhibit potent effects on multiple targets, including receptors and enzymes involved in inflammation, pain, and neurodegeneration. The specific substitution pattern in N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide may contribute to its unique pharmacological properties, making it a valuable compound for medicinal chemistry studies.

The acetoamide group in the molecule is another key pharmacophore that can influence its biological activity. Acetoamides are commonly found in pharmaceuticals and have been shown to modulate the activity of various enzymes and receptors. The combination of the acetoamide group with the indole and bromophenyl moieties in N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide may contribute to its potential as a lead compound for drug development.

Recent studies have highlighted the importance of structure-based drug design in optimizing the pharmacological properties of small molecules. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to understand the interactions between N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide and biological targets. These studies have provided valuable insights into the binding modes and affinity of the compound, which are crucial for designing more effective drugs.

The synthesis of N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed transformations, have been utilized to construct the complex framework of this compound. The development of efficient synthetic routes is essential for large-scale production and further exploration of its biological potential.

The biological evaluation of N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide has revealed promising activities in preclinical models. Initial studies have shown that this compound exhibits significant effects on targets relevant to neurological disorders, cancer, and inflammation. These findings warrant further investigation into its therapeutic potential and mechanisms of action. Preclinical studies are ongoing to elucidate the detailed pharmacological profile and safety profile of this compound.

In conclusion, N-(3-bromophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862831-48-9) is a structurally complex and biologically active compound with significant potential in drug discovery. Its unique combination of pharmacophores makes it a valuable candidate for further research in various therapeutic areas. Continued investigation into its synthesis, pharmacology, and clinical applications will contribute to the development of novel treatments for human diseases.